![molecular formula C13H9BrN2O2S B261639 1-[(4-bromo-1-naphthyl)sulfonyl]-1H-pyrazole](/img/structure/B261639.png)
1-[(4-bromo-1-naphthyl)sulfonyl]-1H-pyrazole
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Overview
Description
1-[(4-bromo-1-naphthyl)sulfonyl]-1H-pyrazole, also known as BAY-678, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the family of pyrazoles, which are known for their diverse biological activities. The synthesis method of BAY-678 is complex and involves several steps. Once synthesized, this compound has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 1-[(4-bromo-1-naphthyl)sulfonyl]-1H-pyrazole is not fully understood. However, studies have shown that this compound can inhibit the activation of the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. This compound can also inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which play a role in inflammation. In addition, this compound can induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and psoriasis. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
1-[(4-bromo-1-naphthyl)sulfonyl]-1H-pyrazole has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it a potential candidate for drug development. This compound has also been shown to have low toxicity, which is important for the development of safe and effective drugs. However, the synthesis method of this compound is complex and requires careful handling of the chemicals involved. In addition, further studies are needed to fully understand the advantages and limitations of this compound for lab experiments.
Future Directions
There are several potential future directions for the study of 1-[(4-bromo-1-naphthyl)sulfonyl]-1H-pyrazole. One potential direction is the development of this compound as a therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis and psoriasis. Another potential direction is the development of this compound as a cancer therapy. Further studies are needed to fully understand the potential of this compound for these applications. In addition, studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, studies are needed to optimize the synthesis method of this compound to make it more efficient and cost-effective.
Synthesis Methods
The synthesis of 1-[(4-bromo-1-naphthyl)sulfonyl]-1H-pyrazole is a multi-step process that involves the reaction of 4-bromo-1-naphthalene with thionyl chloride to form 4-bromo-1-naphthalene sulfonyl chloride. This intermediate is then reacted with hydrazine hydrate to form 1-[(4-bromo-1-naphthyl)sulfonyl]hydrazine. Finally, this compound is reacted with 1,3-dimethyl-1H-pyrazole-5-carboxylic acid to form this compound. The synthesis method of this compound is complex and requires careful handling of the chemicals involved.
Scientific Research Applications
1-[(4-bromo-1-naphthyl)sulfonyl]-1H-pyrazole has been studied for its potential therapeutic applications. Several scientific studies have shown that this compound has anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and psoriasis. This compound has also been studied for its potential use in cancer therapy. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment.
properties
Molecular Formula |
C13H9BrN2O2S |
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Molecular Weight |
337.19 g/mol |
IUPAC Name |
1-(4-bromonaphthalen-1-yl)sulfonylpyrazole |
InChI |
InChI=1S/C13H9BrN2O2S/c14-12-6-7-13(11-5-2-1-4-10(11)12)19(17,18)16-9-3-8-15-16/h1-9H |
InChI Key |
YCBZHBWMQXGUPU-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=CC=C2Br)S(=O)(=O)N3C=CC=N3 |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2Br)S(=O)(=O)N3C=CC=N3 |
Origin of Product |
United States |
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